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Compound of Interest

Compound Name: Phenazopyridine-d5

Cat. No.: B13442909 Get Quote

Disclaimer: This document provides a summary of available safety information. A complete

Safety Data Sheet (SDS) for Phenazopyridine-d5 was not available. The data presented is

primarily based on the non-deuterated analogue, Phenazopyridine Hydrochloride (CAS No.

136-40-3), and should be used as a proxy with the understanding that the toxicological

properties of the deuterated compound have not been fully investigated. All laboratory work

should be conducted with appropriate personal protective equipment and under the supervision

of qualified personnel.

Introduction
Phenazopyridine-d5 is a deuterated form of Phenazopyridine, an azo dye known for its

analgesic effects on the urinary tract.[1] It is intended for research use only and not for human,

therapeutic, or diagnostic applications.[1] This guide synthesizes available safety data to

provide researchers, scientists, and drug development professionals with a comprehensive

overview of its handling, storage, and potential hazards.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of

Phenazopyridine-d5 and its non-deuterated hydrochloride salt.
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Property Phenazopyridine-d5
Phenazopyridine
Hydrochloride

CAS Number 1287380-98-6[1] 136-40-3

Molecular Formula C₁₁H₆D₅N₅[1] C₁₁H₁₁N₅·HCl

Molecular Weight 218.27 g/mol [1] 249.70 g/mol

Appearance Powder[1]
Red to violet solid (powdered

solid)[2]

Melting Point Not available 240°C (464°F)[2]

Solubility Not available

Slightly soluble in cold water,

soluble in boiling water, acetic

acid. Insoluble in acetone,

benzene, chloroform, ether,

toluene.

Storage Temperature Room Temperature[1]

Room temperature, away from

heat, moisture, and direct light.

[3]

Toxicological Information
The toxicological data for Phenazopyridine-d5 is not available. The following data is for

Phenazopyridine Hydrochloride and should be considered as indicative for the deuterated

compound.
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Toxicity Metric Value Species Reference

Acute Oral LD50 472 mg/kg Rat [2]

Carcinogenicity

Classified 2B

(Possible for human)

by IARC

- [2]

Target Organs

Kidneys, nervous

system, bladder,

digestive system,

gastrointestinal tract.

[2]

- [2]

Hazard Identification and Safety Precautions
Phenazopyridine Hydrochloride is classified as hazardous. The following table outlines its GHS

hazard classifications and corresponding precautionary statements.

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2) H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation.

Carcinogenicity (Category 2) H351: Suspected of causing cancer.

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE)
and Handling Guidelines:

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

Eye/Face Protection: Wear safety glasses with side shields or goggles.
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Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: If dust is generated, a NIOSH-approved respirator is recommended.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Experimental Protocols and Workflows
Detailed experimental protocols for the synthesis or use of Phenazopyridine-d5 are not

publicly available in the safety data sheets. The following diagrams illustrate a general workflow

for handling potentially hazardous chemical compounds in a research setting and a simplified

representation of the potential toxicological concerns associated with Phenazopyridine.
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General Laboratory Workflow for Handling Phenazopyridine-d5
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General Laboratory Workflow for Handling Phenazopyridine-d5
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Potential Toxicological Pathways of Phenazopyridine

Exposure Routes

Potential Health Effects

Ingestion

Acute Toxicity
(Harmful if swallowed)

Carcinogenicity
(Suspected) Methemoglobinemia

Inhalation

Irritation
(Skin, Eyes, Respiratory)

Skin Contact

Click to download full resolution via product page

Potential Toxicological Pathways of Phenazopyridine

First Aid Measures
The following first aid measures are based on the safety data for Phenazopyridine

Hydrochloride.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if

you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Conclusion
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While a comprehensive safety profile for Phenazopyridine-d5 is not yet established, the data

for its non-deuterated counterpart, Phenazopyridine Hydrochloride, indicates that it should be

handled as a hazardous substance with potential for acute toxicity, irritation, and

carcinogenicity. Researchers should adhere to strict safety protocols, utilize appropriate

personal protective equipment, and work in a well-ventilated environment to minimize exposure

risks. Further toxicological studies on the deuterated form are warranted to fully characterize its

safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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